Cas no 1353993-10-8 ((S)-3-(2-Hydroxy-ethylsulfanyl)-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-3-(2-Hydroxy-ethylsulfanyl)-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1353993-10-8
• MF: C₁₄H₁₉NO₃S
• MW: 281.370562791824
• CID: 2159222
• Update Time: 2025-05-23

(S)-3-(2-Hydroxy-ethylsulfanyl)-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-(2-hydroxy-ethylsulfanyl)-pyrrolidine-1-carboxylic acid benzyl ester
• (S)-Benzyl 3-((2-hydroxyethyl)thio)pyrrolidine-1-carboxylate
• AM95097
• (S)-3-(2-Hydroxyethylsulfanyl)pyrrolidine-1-carboxylic acid benzyl ester
• (S)-3-(2-Hydroxy-ethylsulfanyl)-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C14H19NO3S/c16-8-9-19-13-6-7-15(10-13)14(17)18-11-12-4-2-1-3-5-12/h1-5,13,16H,6-11H2/t13-/m0/s1
• InChI Key： RTIIVIXLFBAGNY-ZDUSSCGKSA-N
• SMILES： S(CCO)[C@@H]1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 282
• Topological Polar Surface Area: 75.1

Additional information on (S)-3-(2-Hydroxy-ethylsulfanyl)-pyrrolidine-1-carboxylic acid benzyl ester

Introduction to (S)-3-(2-Hydroxy-ethylsulfanyl)-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353993-10-8)

(S)-3-(2-Hydroxy-ethylsulfanyl)-pyrrolidine-1-carboxylic acid benzyl ester, with the CAS number 1353993-10-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of a benzyl ester moiety and a 2-hydroxy-ethylsulfanyl group makes this molecule particularly intriguing for researchers exploring novel therapeutic agents.

The< strong>benzyl ester functionality is commonly employed in medicinal chemistry due to its ability to enhance solubility and stability, while also serving as a protecting group for carboxylic acid functionalities. This characteristic makes it a valuable intermediate in the synthesis of more complex molecules. On the other hand, the 2-hydroxy-ethylsulfanyl group introduces hydrophilicity and potential chelating properties, which can be exploited in the design of bioactive molecules.

In recent years, there has been growing interest in pyrrolidine derivatives due to their role as pharmacophores in various drug candidates. These compounds have shown promise in treating a range of diseases, including neurological disorders, infectious diseases, and cancer. The specific configuration of the< strong>(S)-configuration at the pyrrolidine ring is particularly important, as it can significantly influence the biological activity and selectivity of the molecule.

One of the most compelling aspects of (S)-3-(2-hydroxy-ethylsulfanyl)-pyrrolidine-1-carboxylic acid benzyl ester is its potential application in the development of enzyme inhibitors. Pyrrolidine derivatives have been widely studied for their ability to interact with various enzymes, modulating their activity and potentially treating metabolic disorders. The< strong>2-hydroxy-ethylsulfanyl group, in particular, has been shown to enhance binding affinity and selectivity towards certain enzyme targets.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, are often employed to ensure the correct stereochemistry and functionalization patterns. The benzyl ester group must be carefully introduced and later removed during synthetic procedures to avoid unwanted side reactions.

The pharmacological properties of (S)-3-(2-hydroxy-ethylsulfanyl)-pyrrolidine-1-carboxylic acid benzyl ester have been extensively studied in vitro and in vivo. Preliminary results suggest that this compound exhibits potent inhibitory activity against several target enzymes, with promising selectivity profiles. These findings have prompted further investigation into its potential as a lead compound for drug development.

In addition to its enzyme inhibitory properties, this compound has also shown interesting interactions with biological membranes. The< strong>2-hydroxy-ethylsulfanyl group can form hydrogen bonds with polar residues on membrane surfaces, potentially altering membrane fluidity and permeability. This property could be exploited in the development of novel therapeutic agents targeting membrane-associated diseases.

The< strong>S-configured pyrrolidine ring is particularly significant in medicinal chemistry due to its ability to mimic natural amino acid residues. This configuration can enhance binding interactions with protein targets, leading to improved pharmacokinetic properties. The benzyl ester group also contributes to these interactions by providing additional hydrogen bonding opportunities and steric bulk.

In conclusion, (S)-3-(2-hydroxy-ethylsulfanyl)-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353993-10-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a therapeutic agent. Ongoing studies aim to elucidate its mechanism of action and explore new applications in drug discovery.